Cas no 1561879-54-6 (2-(3,4-dimethylcyclohexyl)oxyethane-1-sulfonyl chloride)

• Product Name: 2-(3,4-dimethylcyclohexyl)oxyethane-1-sulfonyl chloride
• CAS No: 1561879-54-6
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5200552
• PubChem ID: 64738139
• Update Time: 2025-05-24

2-(3,4-dimethylcyclohexyl)oxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-[(3,4-dimethylcyclohexyl)oxy]-
• 2-((3,4-Dimethylcyclohexyl)oxy)ethane-1-sulfonyl chloride
• 2-(3,4-dimethylcyclohexyl)oxyethane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO3S/c1-8-3-4-10(7-9(8)2)14-5-6-15(11,12)13/h8-10H,3-7H2,1-2H3
• InChI Key： UJGVIEAQHFNZID-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1CCC(C)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(3,4-dimethylcyclohexyl)oxyethane-1-sulfonyl chloride

2-(3,4-Dimethylcyclohexyl)oxyethane-1-sulfonyl Chloride: A Comprehensive Overview

2-(3,4-Dimethylcyclohexyl)oxyethane-1-sulfonyl chloride, also known by its CAS number 1561879-54-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a sulfonamide group with a cyclohexyl moiety. The molecule's structure plays a pivotal role in its reactivity and functionality, making it a valuable reagent in synthetic chemistry.

The compound's name can be broken down into its constituent parts to better understand its composition. The cyclohexyl group refers to a six-membered ring structure with two methyl substituents at the 3 and 4 positions. This substitution pattern imparts steric bulk to the molecule, which can influence its chemical behavior. The oxyethane portion indicates the presence of an ether linkage connecting the cyclohexyl group to the sulfonamide moiety. The sulfonamide group, represented by the sulfonyl chloride functional group, is highly reactive and is commonly used as an activating agent in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for synthesizing sulfonamides, which are widely used in drug design due to their stability and bioavailability.

In addition to its role in drug discovery, 2-(3,4-Dimethylcyclohexyl)oxyethane-1-sulfonyl chloride has found applications in polymer chemistry. Its reactivity allows for the formation of robust polymer networks with tailored properties, making it a valuable tool in the development of high-performance materials. Recent advancements in polymer synthesis have further expanded its utility, particularly in the creation of biocompatible polymers for medical applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Researchers have developed efficient methods to prepare this compound, often leveraging modern catalytic techniques to enhance yield and purity. These methods have been optimized based on findings from recent studies, ensuring that the compound can be produced on a larger scale while maintaining high quality standards.

In terms of physical properties, 2-(3,4-Dimethylcyclohexyl)oxyethane-1-sulfonyl chloride exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in various chemical reactions. The compound's stability under ambient conditions has also been extensively studied, with recent research emphasizing its resistance to hydrolysis unless exposed to strong acids or bases.

The environmental impact of this compound has been a topic of interest in recent years. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its potential for long-term environmental persistence. However, further research is needed to fully understand its ecological footprint and develop strategies for minimizing waste during production and use.

In conclusion, 2-(3,4-Dimethylcyclohexyl)oxyethane-1-sulfonyl chloride, CAS number 1561879-54-6, is a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, while ongoing research continues to uncover new avenues for its utilization. As advancements in chemical synthesis and materials science progress, this compound is likely to remain a key player in the development of innovative solutions across industries.